N-(3,4-dimethoxyphenyl)-1-(6-quinoxalinylcarbonyl)-3-piperidinamine

• IUPAC Name: [3-(3,4-dimethoxyanilino)piperidin-1-yl]-quinoxalin-6-ylmethanone
• InChI: InChI=1S/C22H24N4O3/c1-28-20-8-6-16(13-21(20)29-2)25-17-4-3-11-26(14-17)22(27)15-5-7-18-19(12-15)24-10-9-23-18/h5-10,12-13,17,25H,3-4,11,14H2,1-2H3
• InChI Key: KTVMVXPUAOAZRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC2CCCN(C2)C(=O)C3=CC4=NC=CN=C4C=C3)OC
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-1-(6-quinoxalinylcarbonyl)-3-piperidinamine, commonly known as XPhos, is a popular ligand used in organic chemistry. It was first synthesized in 2008 by Douglas W. Stephan and his team at the University of Toronto. Since then, XPhos has become a staple in the field of organic synthesis due to its unique properties and versatility.

Mechanism of Action

The mechanism of action of XPhos as a ligand is not fully understood. However, it is believed that XPhos coordinates with palladium to form a complex that activates the palladium catalyst and promotes the desired reaction.
Biochemical and Physiological Effects:
As XPhos is primarily used in organic synthesis, there is limited information on its biochemical and physiological effects. However, studies have shown that XPhos is non-toxic and does not exhibit any significant cytotoxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of XPhos is its versatility. It can be used in a wide range of palladium-catalyzed cross-coupling reactions, making it a valuable tool in organic synthesis. XPhos is also relatively easy to synthesize and can be produced on a large scale.
One limitation of XPhos is its cost. XPhos is a relatively expensive ligand compared to other commonly used ligands such as PPh3 and P(t-Bu)3. Additionally, XPhos can be air-sensitive, which requires special handling and storage.

Future Directions

There are several future directions for research involving XPhos. One area of interest is the development of new ligands based on the XPhos structure. These ligands could have improved properties, such as increased reactivity or selectivity.
Another area of research is the optimization of XPhos for specific reactions. By fine-tuning the structure of XPhos, it may be possible to improve its performance in certain reactions.
Finally, there is potential for XPhos to be used in other areas of research beyond organic synthesis. For example, XPhos could be used as a catalyst in other types of reactions, or as a probe for studying biological systems.
Conclusion:
In conclusion, XPhos is a valuable ligand in organic chemistry research. Its unique properties and versatility make it a useful tool for a wide range of palladium-catalyzed cross-coupling reactions. While there are limitations to its use, ongoing research into XPhos and related ligands may lead to new and improved applications in the future.

Synthesis Methods

The synthesis of XPhos involves a multi-step process. The first step is the preparation of 3,4-dimethoxyaniline, which is then reacted with 6-chloroquinoxaline to yield the intermediate product. This intermediate is then treated with piperidine and triethylamine to produce XPhos. The synthesis of XPhos is relatively simple and can be performed on a large scale.

Scientific Research Applications

XPhos has found widespread use in organic chemistry research. It is commonly used as a ligand in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Sonogashira reactions. XPhos has also been used in the synthesis of natural products, pharmaceuticals, and materials science.